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Compound of Interest

Compound Name: 2-Methylphenanthrene

Cat. No.: B047528 Get Quote

For immediate release: Researchers, scientists, and drug development professionals now have

a comprehensive guide for the proper and safe disposal of 2-Methylphenanthrene. This

document outlines essential safety protocols, logistical procedures, and regulatory

considerations to ensure the responsible management of this hazardous chemical waste.

Adherence to these guidelines is critical for maintaining laboratory safety and environmental

protection.

2-Methylphenanthrene, a polycyclic aromatic hydrocarbon (PAH), is classified as harmful if

swallowed, a cause of serious eye damage, and very toxic to aquatic life with long-lasting

effects.[1] Improper disposal can lead to significant environmental contamination and health

risks. This guide provides a clear, step-by-step process for handling, storing, and disposing of

2-Methylphenanthrene waste in a laboratory setting.

Immediate Safety and Handling Precautions
Before handling 2-Methylphenanthrene, it is imperative to wear appropriate personal

protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab

coat. All handling of solid 2-Methylphenanthrene should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to avoid inhalation of dust particles.

In the event of a small spill, do not dry sweep. Instead, first, remove all sources of ignition.[2]

Dampen the spilled solid material with 60-70% ethanol and carefully transfer it to a designated,

labeled hazardous waste container.[2] Use absorbent paper dampened with the same ethanol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b047528?utm_src=pdf-interest
https://www.benchchem.com/product/b047528?utm_src=pdf-body
https://www.benchchem.com/product/b047528?utm_src=pdf-body
http://cdn.chemservice.com/product/msdsnew/External/English/N-10400%20English%20SDS%20US.pdf
https://www.benchchem.com/product/b047528?utm_src=pdf-body
https://www.benchchem.com/product/b047528?utm_src=pdf-body
https://www.benchchem.com/product/b047528?utm_src=pdf-body
https://cameochemicals.noaa.gov/chemical/20686
https://cameochemicals.noaa.gov/chemical/20686
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


solution to clean the affected area, and seal the contaminated paper in a vapor-tight plastic bag

for disposal.[2][3]

Step-by-Step Disposal Procedure
The primary and recommended method for the disposal of 2-Methylphenanthrene is through a

licensed hazardous waste disposal company. Direct disposal into laboratory drains or regular

trash is strictly prohibited due to its high toxicity to aquatic life.[1]

Step 1: Waste Collection and Segregation

Collect all waste containing 2-Methylphenanthrene, including contaminated labware, PPE,

and spill cleanup materials, in a dedicated, properly labeled hazardous waste container.

The container must be made of a material compatible with aromatic hydrocarbons and have

a secure, tight-fitting lid.

Clearly label the container with "Hazardous Waste," the full chemical name "2-
Methylphenanthrene," and the appropriate hazard pictograms (e.g., health hazard,

environmental hazard).

Do not mix 2-Methylphenanthrene waste with other incompatible waste streams. It can

react vigorously with strong oxidizing agents.[2][4]

Step 2: Storage in a Satellite Accumulation Area (SAA)

Store the sealed and labeled hazardous waste container in a designated Satellite

Accumulation Area (SAA) within the laboratory.

The SAA should be located at or near the point of waste generation and away from sources

of ignition or heat.

Ensure secondary containment is in place to capture any potential leaks from the primary

container.

Step 3: Arranging for Professional Disposal
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Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the 2-
Methylphenanthrene waste.

Provide the waste disposal company with a complete and accurate description of the waste,

including its chemical composition and any potential contaminants.

The recommended disposal method for PAHs like 2-Methylphenanthrene is high-

temperature incineration in a facility equipped with an afterburner and a scrubber to

neutralize harmful combustion byproducts.[5][6][7]

Quantitative Data and Physical Properties
For quick reference, the following table summarizes key quantitative data and physical

properties of 2-Methylphenanthrene.

Property Value Source

CAS Number 2531-84-2 [2][3][8][9]

Molecular Formula C15H12 [3][8]

Molecular Weight 192.26 g/mol [8]

Appearance White crystalline solid [2][4]

Melting Point 57-59 °C (135-138 °F) [2]

Boiling Point 155-160 °C at 3 mmHg [2]

Water Solubility Insoluble [2][4]

GHS Hazard Classifications

Acute toxicity, Oral (Category

4), Serious eye damage

(Category 1), Hazardous to the

aquatic environment, long-term

(Category 1)

[1][4]

Disposal Workflow
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 2-Methylphenanthrene waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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